Cas no 2901085-15-0 (1-Bromo-5-(t-butyl)-2-chloro-3-(methylsulfonyl)benZene)

• Product Name: 1-Bromo-5-(t-butyl)-2-chloro-3-(methylsulfonyl)benZene
• CAS No: 2901085-15-0
• MF: C₁₁H₁₄BrClO₂S
• MW: 325.649660587311
• CID: 6796121
• PubChem ID: 171368163
• Update Time: 2024-09-13

1-Bromo-5-(t-butyl)-2-chloro-3-(methylsulfonyl)benZene Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-5-(t-butyl)-2-chloro-3-(methylsulfonyl)benZene
• MFCD34768396
• 2901085-15-0

• Inchi： 1S/C11H14BrClO2S/c1-11(2,3)7-5-8(12)10(13)9(6-7)16(4,14)15/h5-6H,1-4H3
• InChI Key： BHLAMWMSQCCISX-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C=C(C=1)C(C)(C)C)S(C)(=O)=O)Cl

Computed Properties

• Exact Mass: 323.95864g/mol
• Monoisotopic Mass: 323.95864g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 42.5Ų